Cas no 1199942-71-6 (6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester)

• Product Name: 6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester
• CAS No: 1199942-71-6
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 1101515
• PubChem ID: 44609133
• Update Time: 2025-05-24

6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester
• CS-0453840
• methyl6-azabicyclo[3.2.1]octane-3-carboxylate
• 6-Aza-bicyclo[3.2.1]octane-3-carboxylic acid methyl ester
• methyl 6-azabicyclo[3.2.1]octane-3-carboxylate
• AKOS006337091
• 1199942-71-6
• AM806249

• MDL： MFCD17016783
• Inchi： 1S/C9H15NO2/c1-12-9(11)7-2-6-3-8(4-7)10-5-6/h6-8,10H,2-5H2,1H3
• InChI Key： GGAVGSMBNBTRST-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2CC(CN2)C1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester

Introduction to 6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester (CAS No. 1199942-71-6)

6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester is a heterocyclic compound with a unique bicyclic structure featuring an azacycle, making it a subject of significant interest in the field of medicinal chemistry and pharmacology. The compound, identified by its CAS number 1199942-71-6, belongs to a class of molecules that have garnered attention due to their potential biological activity and structural novelty. This introduction provides a comprehensive overview of the compound, its chemical properties, synthetic pathways, and its relevance in contemporary research.

The molecular framework of 6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester consists of a seven-membered azacycle fused to a cyclohexene ring, with a carboxylic acid methyl ester substituent at the 3-position. This structural motif imparts distinct steric and electronic properties that make it an attractive scaffold for drug design. The presence of the nitrogen atom in the azacycle introduces basicity, which can be exploited for interactions with acidic biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of bicyclic compounds as pharmacophores due to their ability to mimic natural product scaffolds and exhibit high binding affinity. The bicyclo[3.2.1]octane core is particularly noteworthy for its rigid conformation, which can stabilize key interactions within biological macromolecules. The incorporation of an azacycle further enhances the compound's potential by introducing hydrogen bonding capabilities and tunable electronic properties.

The synthesis of 6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester (CAS No. 1199942-71-6) typically involves multi-step organic transformations, starting from readily available precursors such as cyclohexanone derivatives. One common approach involves the construction of the bicyclic core through intramolecular cyclization reactions, followed by functionalization at the 3-position to introduce the carboxylic acid methyl ester group. Advances in catalytic methods, including transition metal-catalyzed reactions, have significantly improved the efficiency and scalability of these synthetic routes.

Recent studies have highlighted the biological significance of 6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester and its derivatives in various therapeutic areas. For instance, modifications to the azacycle or the carboxylic acid methyl ester moiety have been explored to enhance binding affinity towards specific targets. Researchers have demonstrated that subtle changes in the substitution pattern can lead to significant differences in pharmacological activity, making this compound a valuable tool for structure-activity relationship (SAR) studies.

One particularly intriguing application of 6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester is in the development of enzyme inhibitors. The rigid bicyclic scaffold provides a stable platform for mimicking substrate binding pockets, while the nitrogen atom allows for hydrogen bonding interactions with key residues in the enzyme active site. Preliminary computational studies suggest that derivatives of this compound may exhibit inhibitory activity against enzymes involved in metabolic pathways and signal transduction.

The potential therapeutic applications extend beyond enzyme inhibition to include modulation of receptor activity. The unique spatial arrangement of functional groups on the bicyclo[3.2.1]octane core makes it an ideal candidate for designing ligands that interact with membrane-bound receptors. By tuning the electronic properties through strategic substitution, researchers aim to develop compounds that can selectively bind to target receptors without off-target effects.

Another area of interest is the use of 6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester as a building block for more complex drug candidates. Its structural features allow for facile derivatization, enabling the creation of libraries of compounds for high-throughput screening (HTS). This approach has been successfully employed in academic and industrial settings to identify novel bioactive molecules with potential therapeutic value.

The physicochemical properties of 6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester also play a crucial role in its pharmaceutical relevance. The compound exhibits good solubility in organic solvents, which facilitates its use in synthetic protocols and formulation development. Additionally, its stability under various storage conditions makes it suitable for long-term research applications.

In conclusion, 6-Azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester (CAS No. 1199942-71-6) is a structurally fascinating compound with significant potential in medicinal chemistry and drug discovery. Its unique bicyclic architecture and functionalizable moieties make it an excellent scaffold for developing bioactive molecules targeting various disease pathways. Continued research into this compound and its derivatives is expected to yield novel therapeutic agents with broad clinical applicability.